Cas no 64693-46-5 (2-(dimethylamino)-5-methylbenzaldehyde)

• Product Name: 2-(dimethylamino)-5-methylbenzaldehyde
• CAS No: 64693-46-5
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 1680278
• PubChem ID: 13021759
• Update Time: 2025-04-23

2-(dimethylamino)-5-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(dimethylamino)-5-methyl-
• 2-(dimethylamino)-5-methylbenzaldehyde
• 2-dimethylamino-5-methylbenzaldehyde
• SCHEMBL10364078
• 64693-46-5
• CS-0454655

• Inchi： 1S/C10H13NO/c1-8-4-5-10(11(2)3)9(6-8)7-12/h4-7H,1-3H3
• InChI Key： RCAZDYKIEASENU-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)C=CC=1N(C)C

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Additional information on 2-(dimethylamino)-5-methylbenzaldehyde

Benzaldehyde, 2-(dimethylamino)-5-methyl- (CAS No. 64693-46-5): A Comprehensive Overview

Benzaldehyde, 2-(dimethylamino)-5-methyl- is a versatile organic compound with the CAS registry number 64693-46-5. This compound is a derivative of benzaldehyde, featuring a dimethylamino group at the 2-position and a methyl group at the 5-position of the benzene ring. Its molecular formula is C₁₁H₁₇NO, and it has a molecular weight of approximately 181.27 g/mol.

The structure of Benzaldehyde, 2-(dimethylamino)-5-methyl- consists of a benzene ring substituted with an aldehyde group at position 1, a dimethylamino group at position 2, and a methyl group at position 5. This substitution pattern imparts unique electronic and steric properties to the molecule, making it valuable in various chemical applications.

Benzaldehyde, 2-(dimethylamino)-5-methyl- is widely used as an intermediate in organic synthesis. Its dimethylamino group acts as a strong electron-donating substituent, enhancing the nucleophilicity of the aldehyde moiety. This property makes it an excellent substrate for condensation reactions, such as the Mannich reaction and the formation of imines or enamines.

In recent years, researchers have explored the potential of Benzaldehyde, 2-(dimethylamino)-5-methyl- in drug discovery and development. The compound has been utilized as a building block in the synthesis of bioactive molecules targeting various therapeutic areas, including cancer and inflammation.

The synthesis of Benzaldehyde, 2-(dimethylamino)-5-methyl- typically involves multi-step processes starting from benzaldehyde derivatives or through substitution reactions on aromatic rings. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of physical properties, Benzaldehyde, 2-(dimethylamino)-5-methyl- is a yellowish liquid with a characteristic odor. It has a boiling point of around 180°C under standard pressure and is sparingly soluble in water but miscible with organic solvents such as ethanol and dichloromethane.

The application of Benzaldehyde, 2-(dimethylamino)-5-methyl- extends beyond organic synthesis to include roles in materials science and catalysis. For instance, it has been employed as a ligand in transition metal-catalyzed reactions to enhance selectivity and reaction rates.

In conclusion, Benzaldehyde, 2-(dimethylamino)-5-methyl- (CAS No. 64693-46-5) is a significant compound in modern chemistry due to its unique structure and diverse applications. Ongoing research continues to uncover new potentials for this molecule in both academic and industrial settings.